Cas no 58246-82-5 (9H-Carbazole, 3,6-dibromo-9-methyl-)

• Product Name: 9H-Carbazole, 3,6-dibromo-9-methyl-
• CAS No: 58246-82-5
• MF: C₁₃H₉Br₂N
• MW: 339.025261640549
• CID: 342745
• PubChem ID: 825736
• Update Time: 2025-06-26

9H-Carbazole, 3,6-dibromo-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 3,6-dibromo-9-methyl-
• 3,6-dibromo-9-methylcarbazole
• 58246-82-5
• DTXSID10356525
• 3,6-dibromo-9-methyl-9H-carbazole
• CS-0331714
• AKOS004121046
• AE-508/36396051
• SAYMLKNOCKBPMK-UHFFFAOYSA-N
• SCHEMBL1921514

• Inchi： 1S/C13H9Br2N/c1-16-12-4-2-8(14)6-10(12)11-7-9(15)3-5-13(11)16/h2-7H,1H3
• InChI Key： SAYMLKNOCKBPMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=C(C=CC=1N2C)Br

Computed Properties

• Exact Mass: 336.91017
• Monoisotopic Mass: 336.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 439.8±38.0 °C at 760 mmHg
• Flash Point: 219.8±26.8 °C
• PSA: 4.93
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

9H-Carbazole, 3,6-dibromo-9-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9H-Carbazole, 3,6-dibromo-9-methyl-

9H-Carbazole, 3,6-dibromo-9-methyl- (CAS No: 58246-82-5)

9H-Carbazole, 3,6-dibromo-9-methyl- is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, identified by the CAS number 58246-82-5, belongs to the carbazole family and features a bromine substitution at positions 3 and 6 of the carbazole ring, along with a methyl group at position 9. Its molecular formula is C₁₃H₁₁Br₂N, and it has a molecular weight of approximately 370.0 g/mol.

The synthesis of 9H-Carbazole, 3,6-dibromo-9-methyl- typically involves multi-step organic reactions, including bromination and substitution processes. The compound's structure is characterized by a rigid aromatic system, which contributes to its stability and reactivity under various chemical conditions. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and optoelectronic devices.

In terms of applications, 9H-Carbazole, 3,6-dibromo-9-methyl- has been extensively explored in the development of organic light-emitting diodes (OLEDs) due to its excellent electron transport properties and high thermal stability. Researchers have demonstrated that this compound can significantly enhance the efficiency and lifetime of OLED devices when incorporated into their electron transport layers.

Beyond electronics, this compound has also shown promise in the field of drug discovery. Its unique electronic properties and ability to form stable complexes with metal ions make it a valuable candidate for designing novel pharmaceutical agents. Recent studies have focused on its potential as an anti-cancer drug delivery vehicle, leveraging its ability to encapsulate and release therapeutic molecules in a controlled manner.

The structural versatility of 9H-Carbazole, 3,6-dibromo-9-methyl- has also made it an attractive candidate for use in sensors and biosensors. Its ability to interact with various analytes through non-covalent interactions has led to the development of highly sensitive detection systems for environmental monitoring and medical diagnostics.

In conclusion, 9H-Carbazole, 3,6-dibromo-9-methyl-, with its unique chemical structure and diverse functional properties, continues to be a focal point in cutting-edge research across multiple disciplines. Its applications span from advanced materials to biomedical technologies, underscoring its importance in modern scientific advancements.